Cas no 2223029-78-3 (4-Chloro-2-methylpyrimidine-5-boronic acid pinacol ester)

• Product Name: 4-Chloro-2-methylpyrimidine-5-boronic acid pinacol ester
• CAS No: 2223029-78-3
• MF: C₁₁H₁₆BClN₂O₂
• MW: 254.520941734314
• CID: 6822647
• PubChem ID: 133635706
• Update Time: 2025-03-04

4-Chloro-2-methylpyrimidine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223029-78-3
• 4-Chloro-2-methylpyrimidine-5-boronic acid pinacol ester
• CS-29827

• Inchi： 1S/C11H16BClN2O2/c1-7-14-6-8(9(13)15-7)12-16-10(2,3)11(4,5)17-12/h6H,1-5H3
• InChI Key： WQPCAWQYBHZCTK-UHFFFAOYSA-N
• SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CN=C(C)N=1

Computed Properties

• Exact Mass: 254.0993356Da
• Monoisotopic Mass: 254.0993356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų